Cas no 30748-91-5 (2(1H)-Quinoxalinone,5-hydroxy-3-methyl-)

• Product Name: 2(1H)-Quinoxalinone,5-hydroxy-3-methyl-
• CAS No: 30748-91-5
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 298027
• PubChem ID: 45121576
• Update Time: 2025-04-19

2(1H)-Quinoxalinone,5-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,5-hydroxy-3-methyl-
• 5-Hydroxy-3-methylquinoxalin-2(1H)-one
• 5-hydroxy-3-methylquinoxalin-2-one
• 30748-91-5
• SCHEMBL3237187
• 5-hydroxy-3-methyl-1,2-dihydroquinoxalin-2-one

• Inchi： 1S/C9H8N2O2/c1-5-9(13)11-6-3-2-4-7(12)8(6)10-5/h2-4,12H,1H3,(H,11,13)
• InChI Key： IEKDOASSQDQYQM-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1N=C(C)C(N2)=O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 61.69